Cas no 1805034-21-2 (Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805034-21-2
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4810105
• Update Time: 2025-11-01

Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)6-4(11)3-5(8(12)13)14-7(6)10/h3,8H,2H2,1H3
• InChI Key： NQTYGXDAUMAFQN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C(=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805034-21-2)

Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805034-21-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential role in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl carboxylate group, makes it a versatile intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for pyridine-based intermediates like Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate has surged due to their utility in drug discovery and crop protection. Researchers are increasingly exploring its applications in medicinal chemistry, where it serves as a building block for kinase inhibitors and antiviral agents. Additionally, its agrochemical relevance is evident in the synthesis of pesticides and herbicides, aligning with the growing focus on sustainable agriculture and precision farming.

The compound's CAS No. 1805034-21-2 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are a hot topic in modern chemistry due to their enhanced metabolic stability and bioavailability. This aligns with the broader trend of fluorine incorporation in drug design, a strategy often discussed in AI-driven drug discovery platforms.

From a synthetic perspective, Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a recurring theme in organic synthesis tutorials and patent literature. Its bromo and chloro substituents further enhance its reactivity, making it a preferred choice for late-stage functionalization strategies.

Environmental and regulatory considerations are also critical when discussing CAS No. 1805034-21-2. The compound's halogenated pyridine core necessitates careful handling to ensure compliance with green chemistry principles. This aspect resonates with the increasing emphasis on eco-friendly synthesis and waste reduction, topics frequently explored in sustainability-focused research.

In summary, Ethyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805034-21-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable asset in innovative chemical research, addressing contemporary challenges in drug development and sustainable chemistry.